Cas no 930575-70-5 (6-(Methylamino)pyridine-2-carbonitrile)

• Product Name: 6-(Methylamino)pyridine-2-carbonitrile
• CAS No: 930575-70-5
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 2852688
• PubChem ID: 56972673
• Update Time: 2025-10-24

6-(Methylamino)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(methylamino)pyridine-2-carbonitrile
• 2-PYRIDINECARBONITRILE, 6-(METHYLAMINO)-
• 6-(Methylamino)picolinonitrile
• 6-(Methylamino)pyridine-2-carbonitrile

• Inchi： 1S/C7H7N3/c1-9-7-4-2-3-6(5-8)10-7/h2-4H,1H3,(H,9,10)
• InChI Key： WELFLNYQARMNAA-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• XLogP3: 1.2
• Topological Polar Surface Area: 48.7

Additional information on 6-(Methylamino)pyridine-2-carbonitrile

Comprehensive Overview of 6-(Methylamino)pyridine-2-carbonitrile (CAS No. 930575-70-5)

6-(Methylamino)pyridine-2-carbonitrile (CAS No. 930575-70-5) is a specialized organic compound widely recognized for its applications in pharmaceutical intermediates and agrochemical synthesis. This compound, featuring a pyridine core substituted with a methylamino group and a carbonitrile moiety, has garnered significant attention in recent years due to its versatility in drug discovery and material science. Researchers and industry professionals frequently search for terms like "6-(Methylamino)pyridine-2-carbonitrile synthesis", "CAS 930575-70-5 applications", and "pyridine derivatives in medicinal chemistry", reflecting its growing relevance in modern chemistry.

The molecular structure of 6-(Methylamino)pyridine-2-carbonitrile offers unique reactivity, making it a valuable building block for heterocyclic compounds. Its nitrile functionality allows for further transformations, such as hydrolysis to carboxylic acids or reduction to primary amines, which are critical steps in developing bioactive molecules. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis methods for this compound, aligning with global sustainability goals. Searches for "sustainable synthesis of pyridine carbonitriles" and "catalytic amination techniques" highlight this shift in focus.

In pharmaceutical research, 6-(Methylamino)pyridine-2-carbonitrile serves as a precursor for kinase inhibitors and other targeted therapies. Its structural motif is frequently explored in cancer drug development and neurodegenerative disease research, addressing pressing healthcare challenges. The compound's role in high-throughput screening libraries further underscores its importance in early-stage drug discovery. Common queries like "pyridine derivatives in oncology" and "small molecule modulators of protein kinases" demonstrate the intersection of this chemical with cutting-edge biomedical applications.

From an industrial perspective, CAS 930575-70-5 finds utility in advanced material science, particularly in the design of organic semiconductors and coordination polymers. Its electron-deficient pyridine ring and polar substituents contribute to tunable electronic properties, making it relevant for optoelectronic devices and sensor technologies. Emerging searches for "functionalized pyridines in OLEDs" and "nitrile-containing ligands for catalysis" reflect these interdisciplinary applications.

Quality control and analytical characterization of 6-(Methylamino)pyridine-2-carbonitrile typically involve techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. The compound's stability profile and storage conditions (typically under inert atmosphere at low temperatures) are frequently addressed in technical inquiries, with professionals searching for "handling protocols for air-sensitive nitriles" and "spectroscopic data interpretation for pyridine derivatives".

The commercial availability of 930575-70-5 through specialty chemical suppliers has expanded significantly, with procurement questions often focusing on "bulk quantities of pharmaceutical intermediates" and "custom synthesis services for heterocyclic compounds". Regulatory compliance documentation, including Certificate of Analysis (CoA) and material safety data sheets, remains a critical consideration for end-users across industries.

Future research directions for 6-(Methylamino)pyridine-2-carbonitrile may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly evolving areas in drug development. The compound's structural features position it well for these innovative applications, as evidenced by growing academic interest and patent activity. Recent search trends incorporating terms like "next-generation biopharmaceutical conjugates" and "E3 ligase ligands for targeted protein degradation" suggest expanding horizons for this versatile chemical entity.